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Compound of Interest

Compound Name: EN40

Cat. No.: B607303

This guide provides a detailed comparison of the fatigue life and mechanical properties of two
high-strength alloy steels: EN40B (also known as 722M24) and 42CrMo4 (AISI 4140). This
document is intended for researchers, scientists, and engineering professionals involved in
materials selection and development.

Material Overview

ENA40B is a chromium-molybdenum nitriding steel renowned for its high wear resistance after
surface treatment.[1][2][3] It is typically supplied in a hardened and tempered condition, offering
a good combination of toughness and ductility.[1][4] 42CrMo4 is a chromium-molybdenum steel
with high hardenability and strength, widely used in the automotive and engineering industries
for components subjected to heavy loads.[5][6][7]

Chemical Composition

The nominal chemical compositions of EN40B and 42CrMo4 are summarized in the table
below. The higher chromium content in EN40B is notable and contributes to its excellent
nitriding capability.
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Element EN40B (722M24) (%) 42CrMo4 (1.7225) (%)
Carbon (C) 0.20 - 0.30 0.38-0.45

Silicon (Si) 0.10-0.35 <0.40

Manganese (Mn) 0.40 - 0.65 0.60 - 0.90

Chromium (Cr) 2.90-3.50 0.90-1.20
Molybdenum (Mo) 0.40-0.70 0.15-0.30

Phosphorus (P) <0.05 <0.025

Sulfur (S) <0.05 <0.035

Source: EN40B[1][8], 42CrMo4[9]

Mechanical Properties

The mechanical properties of both steels are significantly influenced by their heat treatment.
The following table presents typical properties in the hardened and tempered condition.

EN40B (722M24) 'T' 42CrMo4 (Quenched and
Property .
Condition Tempered)
Tensile Strength (MPa) 850 - 1000 900 - 1100
Yield Strength (MPa) > 680 > 650
Elongation (%) >13 >12
Hardness (Brinell) 248 - 302 ~270 - 330

Source: EN40BJ1], 42CrMo4

Fatigue Life Analysis

Fatigue life is a critical parameter for components subjected to cyclic loading. It is typically
characterized by an S-N curve (or Wohler curve), which plots the stress amplitude (S) against
the number of cycles to failure (N).
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Comparative Experimental Data (Nitrided Condition)

A direct comparison of the fatigue limit of EN40OB and 42CrMo4 has been conducted in the
nitrided state. Nitriding is a surface hardening process that introduces nitrogen into the surface
of the steel, creating a hard, wear-resistant case with compressive residual stresses that
significantly improve fatigue life.

One study investigated the influence of nitriding temperature on the fatigue limit of both steels
using rotation-bending tests. The results for notched specimens are summarized below.

o Fatigue Limit - EN40B Fatigue Limit - 42CrMo4
Nitriding Temperature (°C)
(MPa) (MPa)
450 ~750 ~680
510 ~700 ~670
570 ~650 ~660

Source: Braam et al., "The influence of the nitriding temperature on the fatigue limit of 42CrMo4
and En40B steel"[10]

The study found that for notched specimens, the fatigue limit of EN4OB was more sensitive to
the nitriding temperature, showing a decrease with increasing temperature.[10] In contrast, the
fatigue limit of 42CrMo4 remained relatively stable across the tested temperature range.[10]
For unnotched specimens, the fatigue limit of EN4OB was found to be independent of the
nitriding temperature, as crack initiation occurred beneath the nitrided layer.[10]

S-N Curve Data for 42CrMo4

While direct comparative S-N curve data for both steels in a non-nitrided condition is not readily
available in the public domain, S-N curves for 42CrMo4 have been published. The following is
a representative example of an S-N curve for quenched and tempered 42CrMo4 steel. It is
important to note that fatigue data is highly dependent on specific test conditions, including
specimen geometry, surface finish, and stress ratio.

Representative S-N Curve for 42CrMo4 This is an illustrative representation based on available
data. Actual S-N curves will vary with specific material batches and testing conditions.
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Stress Amplitude (MPa) Cycles to Failure (N)

700 ~1 x 1075

600 ~5x 1075

550 ~1 x 1076

500 > 2 x 1076 (Endurance Limit)

Source: Adapted from various sources including[11][12][13]

Fatigue Properties of EN40B (Qualitative)

While specific S-N curve data for EN40OB in the non-nitrided condition is not available in the
reviewed literature, it is consistently described as having high fatigue strength and good
resistance to shock.[2][14][15] Its primary application as a nitriding steel is a testament to its
capability to withstand high cyclical loads after surface treatment.[1]

Experimental Protocols for Fatigue Life Analysis

The following section outlines a typical experimental protocol for determining the fatigue life of
steel specimens, based on established standards such as ASTM E466 for high-cycle fatigue
and 1SO 1143 for rotating bending fatigue tests.

Specimen Preparation

o Material Procurement: Obtain certified round bars of EN40B and 42CrMo4 steel in the
desired heat-treated condition (e.g., quenched and tempered).

e Machining: Machine fatigue specimens from the round bars to the specified dimensions. A
common geometry for rotating bending fatigue is the "hourglass” shape with a reduced
diameter at the center to ensure that fatigue failure initiates in the gauge section.

o Surface Finish: Progressively grind and polish the gauge section of the specimens to a fine,
mirror-like finish (typically with a surface roughness Ra < 0.2 um). The final polishing
direction should be longitudinal to the specimen axis to minimize the introduction of
circumferential stress raisers.
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« Inspection: Inspect all specimens for dimensional accuracy and surface defects before
testing.

Fatigue Testing Procedure (Rotating Bending)

o Apparatus: Utilize a rotating bending fatigue testing machine. This machine grips the
specimen at both ends and rotates it at a high speed while applying a constant bending load.

o Loading: Mount the specimen in the machine's collets. Apply a specific, constant bending
moment, which induces a sinusoidal, fully reversed (R = -1) tensile and compressive stress
at any point on the specimen's surface during each revolution.

o Test Execution: Start the machine and the cycle counter. The test is run until the specimen
fractures or until a predetermined number of cycles (e.g., 1077 cycles, the "run-out"
condition) is reached without failure.

o Data Collection: For each specimen, record the applied stress amplitude and the number of
cycles to failure.

¢ S-N Curve Generation: Test a series of specimens at different stress levels. Plot the stress
amplitude (S) on the y-axis (often on a linear scale) against the number of cycles to failure
(N) on the x-axis (on a logarithmic scale). The resulting plot is the S-N or Wohler curve. The
stress level at which the curve becomes horizontal is the fatigue or endurance limit.

Diagrams
Experimental Workflow for Fatigue Life Analysis
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Caption: Workflow for comparative fatigue life analysis.
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Conclusion

Both EN40B and 42CrMo4 are high-performance alloy steels with good mechanical properties.
The selection between the two for applications requiring high fatigue resistance depends on
several factors, including the service environment and whether surface treatment will be
applied.

 Nitrided Condition: In the nitrided state, EN40OB can exhibit a higher fatigue limit than
42CrMo4, particularly when nitrided at lower temperatures. This makes it an excellent choice
for components requiring superior surface hardness and wear resistance in conjunction with
high fatigue strength.

+ Non-Nitrided Condition: While quantitative S-N data for EN40B is limited, its established use
in high-stress applications suggests it possesses good intrinsic fatigue resistance. 42CrMo4
is a well-characterized steel with predictable fatigue behavior, making it a reliable choice for
a wide range of structural components.

For critical applications, it is imperative to conduct fatigue testing on the specific material
batches and under conditions that closely simulate the intended service environment to ensure
accurate life prediction and component reliability.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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